Cas no 6854-07-5 (2-Hydroxy-5-nitronicotinic acid)

• Product Name: 2-Hydroxy-5-nitronicotinic acid
• CAS No: 6854-07-5
• MF: C₆H₄N₂O₅
• MW: 184.10636138916
• MDL: MFCD08235034
• CID: 47038
• PubChem ID: 5122079
• Update Time: 2025-10-31

2-Hydroxy-5-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitronicotinic acid
• 5-nitro-2-oxo-1H-pyridine-3-carboxylic acid
• Nicotinicacid, 2-hydroxy-5-nitro- (7CI,8CI)
• 2-Hydroxy-3-carboxy-5-nitropyridine
• 5-Nitro-2-hydroxynicotinic acid
• 2-hydroxy-5-nitropyridine-3-carboxylic acid
• 5-Nitro-2-oxo-3-pyridinecarboxylic Acid
• 2-Hydroxy-5-nitro-nicotinic acid
• 3-Pyridinecarboxylic acid, 1,2-dihydro-5-nitro-2-oxo-
• 5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• JVLVOEQOJYFQKR-UHFFFAOYSA-N
• KS

• MDL： MFCD08235034
• Inchi： 1S/C6H4N2O5/c9-5-4(6(10)11)1-3(2-7-5)8(12)13/h1-2H,(H,7,9)(H,10,11)
• InChI Key： JVLVOEQOJYFQKR-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.01200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 349
• Topological Polar Surface Area: 112

Experimental Properties

• Melting Point: 244-248 °C
• PSA: 116.24000
• LogP: 0.91680

2-Hydroxy-5-nitronicotinic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P280G,P305
  P351
  P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 2-Hydroxy-5-nitronicotinic acid

Recent Advances in the Study of 2-Hydroxy-5-nitronicotinic Acid (CAS 6854-07-5): A Comprehensive Research Brief

2-Hydroxy-5-nitronicotinic acid (CAS 6854-07-5) is a nitrated derivative of nicotinic acid that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its unique chemical properties, biological activities, and potential therapeutic uses. This research brief synthesizes the latest findings on this compound, providing a detailed overview of its current research landscape.

One of the key areas of interest in recent research has been the compound's role as a building block for the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Hydroxy-5-nitronicotinic acid serves as a versatile precursor for the development of pyridine-based scaffolds, which are widely used in the design of kinase inhibitors and other small-molecule therapeutics. The study highlighted the compound's reactivity under various conditions, enabling the synthesis of diverse pharmacophores with potential anticancer and anti-inflammatory properties.

In addition to its synthetic utility, 2-Hydroxy-5-nitronicotinic acid has been investigated for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported that the compound exhibits moderate inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for antibiotic development. The study employed molecular docking and enzymatic assays to elucidate the interaction between 2-Hydroxy-5-nitronicotinic acid and bacterial dihydrofolate reductase, a validated drug target.

The compound's physicochemical properties have also been a focus of recent investigations. Advanced computational studies published in Physical Chemistry Chemical Physics (2023) have provided detailed insights into the tautomeric equilibrium and electronic structure of 2-Hydroxy-5-nitronicotinic acid. These findings are particularly relevant for understanding its behavior in biological systems and for optimizing its properties for pharmaceutical applications.

From a drug development perspective, recent pharmacokinetic studies have examined the absorption, distribution, metabolism, and excretion (ADME) profile of 2-Hydroxy-5-nitronicotinic acid derivatives. A 2024 preclinical study demonstrated improved bioavailability of certain ester prodrugs of the compound, addressing one of the key challenges in its therapeutic application. This research opens new avenues for the development of more drug-like molecules based on this chemical scaffold.

Looking forward, the unique combination of chemical properties and biological activities makes 2-Hydroxy-5-nitronicotinic acid (CAS 6854-07-5) a promising candidate for further investigation in medicinal chemistry. Current research gaps include the need for more comprehensive toxicity profiling and the exploration of its potential in combination therapies. As synthetic methodologies continue to advance and our understanding of its mechanism of action deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.